Cas no 952182-13-7 ((4-Hydroxyimino-4-pyridin-4-yl-butyl)-carbamic acid tert-butyl ester)

• Product Name: (4-Hydroxyimino-4-pyridin-4-yl-butyl)-carbamic acid tert-butyl ester
• CAS No: 952182-13-7
• MF: C₁₄H₂₁N₃O₃
• MW: 279.334843397141
• MDL: MFCD09881457
• CID: 4782821
• Update Time: 2025-06-08

(4-Hydroxyimino-4-pyridin-4-yl-butyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[(4E)-4-(hydroxyimino)-4-(pyridin-4-yl)butyl]carbamate
• (4-Hydroxyimino-4-pyridin-4-yl-butyl)-carbamic acid tert-butyl ester

• MDL： MFCD09881457
• Inchi： 1S/C14H21N3O3/c1-14(2,3)20-13(18)16-8-4-5-12(17-19)11-6-9-15-10-7-11/h6-7,9-10,19H,4-5,8H2,1-3H3,(H,16,18)/b17-12+
• InChI Key： FBOOJRZVMPVFMV-SFQUDFHCSA-N
• SMILES： O(C(NCCC/C(/C1C=CN=CC=1)=N\O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 331
• XLogP3: 1.8
• Topological Polar Surface Area: 83.8

Additional information on (4-Hydroxyimino-4-pyridin-4-yl-butyl)-carbamic acid tert-butyl ester

Introduction to (4-Hydroxyimino-4-pyridin-4-yl-butyl)-carbamic acid tert-butyl ester (CAS No. 952182-13-7)

(4-Hydroxyimino-4-pyridin-4-yl-butyl)-carbamic acid tert-butyl ester (CAS No. 952182-13-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its chemical name, is a tert-butyl ester derivative of a hydroxyimino and pyridinyl functional group-containing butyl carbamate. Its structural complexity and functional versatility make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The tert-butyl ester group in this compound is known for its stability and ability to protect the carbamic acid moiety during synthetic transformations. This protective effect is crucial in multi-step syntheses where the premature deprotection of the carbamic acid could lead to unwanted side reactions or loss of yield. The hydroxyimino group, on the other hand, introduces a reactive site that can participate in a variety of chemical reactions, including nucleophilic additions and condensations. The presence of the pyridinyl ring further enhances the compound's reactivity and potential biological activity by introducing aromaticity and electron-withdrawing properties.

Recent studies have highlighted the potential of (4-Hydroxyimino-4-pyridin-4-yl-butyl)-carbamic acid tert-butyl ester in the development of new drugs targeting various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. The researchers found that the pyridinyl ring plays a critical role in binding to the active site of these enzymes, while the hydroxyimino group enhances the overall binding affinity and selectivity.

In another notable study, researchers at a leading pharmaceutical company explored the use of this compound as a prodrug for targeted drug delivery. The tert-butyl ester group was designed to be cleaved by specific enzymes present in diseased tissues, thereby releasing the active drug moiety at the desired site. This approach has shown promising results in preclinical trials, demonstrating improved pharmacokinetic properties and reduced systemic toxicity compared to traditional drug formulations.

The structural flexibility of (4-Hydroxyimino-4-pyridin-4-yl-butyl)-carbamic acid tert-butyl ester also makes it an excellent starting material for combinatorial chemistry approaches. By modifying different functional groups, chemists can generate a diverse library of compounds with varying biological activities. This combinatorial approach has been instrumental in identifying lead compounds for further optimization and development into potential therapeutic agents.

Moreover, computational studies have provided valuable insights into the molecular interactions and binding modes of this compound with its biological targets. Molecular dynamics simulations have revealed that the pyridinyl ring forms key hydrogen bonds with residues in the enzyme's active site, while the hydroxyimino group contributes to hydrophobic interactions that stabilize the complex. These findings have guided rational drug design efforts, enabling chemists to fine-tune the structure of this compound for enhanced potency and selectivity.

In conclusion, (4-Hydroxyimino-4-pyridin-4-yl-butyl)-carbamic acid tert-butyl ester (CAS No. 952182-13-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups and structural features make it a valuable tool for developing new drugs targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.